Cas no 1805528-63-5 (2-Bromo-4-cyano-3-methoxyphenylacetic acid)

• Product Name: 2-Bromo-4-cyano-3-methoxyphenylacetic acid
• CAS No: 1805528-63-5
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4972524
• Update Time: 2025-07-19

2-Bromo-4-cyano-3-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-3-methoxyphenylacetic acid
• 2-(2-Bromo-4-cyano-3-methoxyphenyl)acetic acid

• Inchi： 1S/C10H8BrNO3/c1-15-10-7(5-12)3-2-6(9(10)11)4-8(13)14/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： YRGIPXSKGULIID-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on 2-Bromo-4-cyano-3-methoxyphenylacetic acid

Introduction to 2-Bromo-4-cyano-3-methoxyphenylacetic acid (CAS No. 1805528-63-5)

2-Bromo-4-cyano-3-methoxyphenylacetic acid (CAS No. 1805528-63-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromine, cyano, and methoxy functional groups, exhibits a range of potential biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 2-Bromo-4-cyano-3-methoxyphenylacetic acid consists of a benzene ring substituted with a bromine atom at the 2-position, a cyano group at the 4-position, and a methoxy group at the 3-position. The acetic acid moiety is attached to the benzene ring, providing additional reactivity and functionality. This combination of substituents imparts unique physical and chemical properties to the molecule, making it an interesting target for synthetic and biological studies.

Recent research has focused on the potential therapeutic applications of 2-Bromo-4-cyano-3-methoxyphenylacetic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-Bromo-4-cyano-3-methoxyphenylacetic acid effectively inhibits the proliferation of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the MAPK and PI3K/AKT pathways, which are frequently dysregulated in cancer.

In addition to its anti-cancer properties, 2-Bromo-4-cyano-3-methoxyphenylacetic acid has also shown potential as an anti-inflammatory agent. A study published in the European Journal of Pharmacology in 2020 reported that this compound significantly reduces inflammation in animal models of arthritis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, such as TNF-α and IL-6.

The synthetic accessibility of 2-Bromo-4-cyano-3-methoxyphenylacetic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 3-methoxybenzaldehyde with malononitrile followed by bromination and subsequent esterification or hydrolysis steps. These synthetic strategies not only facilitate large-scale production but also allow for the introduction of structural modifications to explore structure-activity relationships (SAR) and optimize biological activity.

The physicochemical properties of 2-Bromo-4-cyano-3-methoxyphenylacetic acid, such as its solubility, stability, and bioavailability, are crucial for its application in drug development. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which is beneficial for formulation development. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

To further enhance its therapeutic potential, researchers are exploring different delivery systems for 2-Bromo-4-cyano-3-methoxyphenylacetic acid. Nanoparticle-based delivery systems have shown promise in improving the bioavailability and targeting efficiency of this compound. For example, encapsulating 2-Bromo-4-cyano-3-methoxyphenylacetic acid in polymeric nanoparticles has been shown to enhance its uptake by cancer cells and reduce systemic toxicity.

In conclusion, 2-Bromo-4-cyano-3-methoxyphenylacetic acid (CAS No. 1805528-63-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and anti-cancer properties, makes it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various diseases.